Cas no 99902-86-0 (4-(3,4-dichlorophenoxy)benzene-1,3-dicarbonitrile)

4-(3,4-dichlorophenoxy)benzene-1,3-dicarbonitrile structure
99902-86-0 structure
Product Name:4-(3,4-dichlorophenoxy)benzene-1,3-dicarbonitrile
CAS No:99902-86-0
MF:C14H6Cl2N2O
MW:289.116240978241
CID:1992930
PubChem ID:514864
Update Time:2025-04-21

4-(3,4-dichlorophenoxy)benzene-1,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(3,4-dichlorophenoxy)benzene-1,3-dicarbonitrile
    • 1,3-benzenedicarbonitrile, 4-(3,4-dichlorophenoxy)-
    • 4-(3,4-DICHLOROPHENOXY)-1,3-BENZENEDICARBONITRILE
    • 99902-86-0
    • DTXSID20244328
    • CHEMBL343110
    • Inchi: 1S/C14H6Cl2N2O/c15-12-3-2-11(6-13(12)16)19-14-4-1-9(7-17)5-10(14)8-18/h1-6H
    • InChI Key: GJLPRDINGRNTBU-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)OC1C=CC(C#N)=CC=1C#N)Cl

Computed Properties

  • Exact Mass: 287.986
  • Monoisotopic Mass: 287.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 56.8Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: 413.4°C at 760 mmHg
  • Flash Point: 203.8°C
  • Refractive Index: 1.646
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